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Compound of Interest

3-fluoro-N,N-dimethylpyridin-2-
Compound Name:

amine
CAS No.: 1344046-14-5
Cat. No.: B1409279

Get Quote

\ J

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal
chemistry. The unique properties of the fluorine atom—nhigh electronegativity, small steric
footprint, and the ability to form strong carbon-fluorine bonds—can profoundly modulate the
pharmacokinetic and pharmacodynamic properties of a drug candidate. These modulations
include enhanced metabolic stability, increased binding affinity, and improved membrane
permeability.

The pyridine scaffold is another privileged structure in drug discovery, present in numerous
FDA-approved therapeutic agents.[1] The combination of these two motifs in molecules like 3-
fluoro-N,N-dimethylpyridin-2-amine creates a versatile building block for constructing
complex molecular architectures with desirable biological activities. This guide focuses on the
2-amino-3-fluoropyridine substitution pattern, a key synthon for accessing novel chemical
space.

Physicochemical Properties and Identification
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A definitive CAS (Chemical Abstracts Service) number for 3-fluoro-N,N-dimethylpyridin-2-
amine is not readily found in major chemical databases. This is not uncommon for novel or
less-commercialized isomers. However, we can infer its properties based on its structure and
data from near-isomers like 2-Fluoro-N,N-dimethylpyridin-4-amine (CAS: 849937-80-0).[2][3][4]

Property Inferred/Calculated Value Source/Rationale

Molecular Formula C7HoFN2 Based on chemical structure

) Calculated from atomic
Molecular Weight 140.16 g/mol

weights[4]
Likely a liquid or low-melting )
Appearance ] Inferred from related isomers
solid
Purit >97% (Typical for research Industry standard for building
uri
Y grade) blocks[2][4]
Soluble in common organic )
. Based on general properties of
Solubility solvents (DCM, THF, o )
similar amines
Methanol)
N ) ] Extrapolated from related
Boiling Point Estimated 180-210 °C ) o
aminopyridines
CAS Number Not Assigned/Not Found Extensive database search

Synthesis Strategies and Mechanistic
Considerations

The synthesis of meta-fluorinated pyridines presents a significant challenge due to the
electron-rich nature of the pyridine ring, which disfavors nucleophilic aromatic substitution
(SNAr) at the 3-position.[5] However, several strategies can be envisioned for the synthesis of
3-fluoro-N,N-dimethylpyridin-2-amine.

Pathway A: Direct Fluorination via Diazotization (Balz-
Schiemann Reaction)
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A classical approach for introducing fluorine into an aromatic ring is the Balz-Schiemann
reaction, which involves the diazotization of an amino group followed by thermal decomposition
of the resulting diazonium tetrafluoroborate salt.

Workflow for Synthesis via Diazotization:

LA LN LR e o 1. Diazotization 2. o | Pyridin-2-yldiazonium | 3. > Thermal Decomposition
‘3 Amino-N,N-dimethylpyridin-2-amine (NaNOz, HBFa, 0°C) Tetrafluoroborate (Heat, &)

3-fluoro-N,N-dimethylpyridin-2-amine

3-Bromo-2-(dimethylamino)pyridine | 1. Fluoride Substitution il 2. Formation , | 3-Fluoro-2- i 3. Deoxygenation,, | Reduction of N-oxide . ! » .
(e.g,, TBAF, DMSO) N-oxide (e.g., PCl or Ha/Pd) SN EmE 2D

Personal Protective Equipment (PPE) Work Environment

Nitrile Gloves Safety Goggles & ; :
Lab Coat (Inspect before use) Face Shield Chemical Fume Hood Eyewash Station Safety Shower

Handling & Disposal
Store in a cool, dry, Dispose of contents/
well-ventilated area. container to an approved
Keep container tightly closed. waste disposal plant.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 849937-80-0|2-Fluoro-N,N-dimethylpyridin-4-amine|BLD Pharm [bldpharm.com]

4. calpaclab.com [calpaclab.com]

5. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of
pyridine N-oxides - PMC [pmc.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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